
Quinidine N-oxide CAS number and molecular
weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Quinidine N-oxide

Cat. No.: B10778918 Get Quote

An In-depth Technical Guide to Quinidine N-
oxide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Quinidine N-oxide is a primary metabolite of the well-known antiarrhythmic drug, quinidine. As

a key product of quinidine's metabolism in the body, understanding the physicochemical

properties, pharmacokinetics, and analytical methods for Quinidine N-oxide is crucial for a

comprehensive evaluation of the parent drug's efficacy and safety profile. This technical guide

provides a detailed overview of Quinidine N-oxide, including its chemical identity, metabolic

pathway, and relevant experimental protocols.

Physicochemical Properties
Quinidine N-oxide is the product of the oxidation of the quinuclidine nitrogen of quinidine. Its

fundamental properties are summarized below.
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Property Value Reference(s)

CAS Number 70116-00-6 [1]

Molecular Formula C₂₀H₂₄N₂O₃ [1]

Molecular Weight 340.42 g/mol [2]

Formal Name
(9S)-6'-Methoxycinchonan-9-ol

1-Oxide
[1][2]

Synonyms Quinidine 1-Oxide [2]

Solubility
Soluble in DMSO and

Methanol
[1]

Storage
Store at -20°C for long-term

stability
[1]

Metabolism and Pharmacokinetics
Quinidine N-oxide is a major metabolite of quinidine in humans. Its formation is primarily

catalyzed by the cytochrome P450 enzyme system in the liver.

Metabolic Pathway:

The metabolic conversion of quinidine to Quinidine N-oxide is a critical step in the drug's

detoxification and elimination pathway. The primary enzyme responsible for this N-oxidation is

CYP3A4, a key enzyme in drug metabolism.
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Metabolic Pathway of Quinidine to Quinidine N-oxide
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Workflow for Quinidine N-oxide Quantification by HPLC

Plasma or Urine Sample

Add Internal Standard

Liquid-Liquid Extraction

Evaporate to Dryness

Reconstitute in Mobile Phase

HPLC Analysis

Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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